![molecular formula C4H8N2O B052429 3,6-dihydro-2H-oxazin-6-amine CAS No. 122018-87-5](/img/structure/B52429.png)
3,6-dihydro-2H-oxazin-6-amine
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Overview
Description
3,6-dihydro-2H-oxazin-6-amine is a heterocyclic compound that has gained significant attention in scientific research due to its unique chemical structure and potential applications in various fields. This compound is also known as 6-Amino-3,6-dihydro-2H-1,3-oxazine or 6-Amino-3,6-dihydro-1,3-oxazine-2-one. In
Mechanism of Action
The mechanism of action of 3,6-dihydro-2H-oxazin-6-amine is not fully understood. However, studies have shown that this compound has the ability to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This inhibition can lead to increased levels of acetylcholine in the brain, which may have beneficial effects in the treatment of Alzheimer's disease and other neurodegenerative disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to have antioxidant properties, which can protect cells from oxidative damage. It has also been shown to have anti-inflammatory properties, which can reduce inflammation in the body. In addition, this compound has been shown to have analgesic properties, which can reduce pain in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,6-dihydro-2H-oxazin-6-amine in lab experiments is its unique chemical structure, which allows for the study of its potential applications in various fields. However, one of the main limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for the study of 3,6-dihydro-2H-oxazin-6-amine. One potential direction is the further study of its potential use as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders. Another potential direction is the study of its potential use as an antitumor agent. Additionally, further studies may be conducted to explore the potential applications of this compound in other fields, such as materials science and catalysis.
Synthesis Methods
The synthesis of 3,6-dihydro-2H-oxazin-6-amine can be achieved through several methods. One of the most common methods is the reaction of 2-aminoethanol with glyoxylic acid. This reaction produces this compound as the main product. Another method involves the reaction of ethylene oxide with hydroxylamine hydrochloride, which produces this compound as a byproduct.
Scientific Research Applications
3,6-dihydro-2H-oxazin-6-amine has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as a potential antitumor agent. It has also been studied for its potential use as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders.
properties
CAS RN |
122018-87-5 |
---|---|
Molecular Formula |
C4H8N2O |
Molecular Weight |
100.12 g/mol |
IUPAC Name |
3,6-dihydro-2H-oxazin-6-amine |
InChI |
InChI=1S/C4H8N2O/c5-4-2-1-3-6-7-4/h1-2,4,6H,3,5H2 |
InChI Key |
DZOWYKFQSIAYCW-UHFFFAOYSA-N |
SMILES |
C1C=CC(ON1)N |
Canonical SMILES |
C1C=CC(ON1)N |
synonyms |
6-ADO 6-amino-3,6-dihydro-2H-1,2-oxazine |
Origin of Product |
United States |
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